Cas no 129821-76-7 (1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite)

• Product Name: 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite
• CAS No: 129821-76-7
• MF: C₃₅H₄₅N₂O₆P
• MW: 620.715370893478
• CID: 160952
• PubChem ID: 15885627
• Update Time: 2025-06-12

1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite Chemical and Physical Properties

Names and Identifiers

• D-erythro-Pentitol,1,4-anhydro-5-O-[bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-, 2-cyanoethylbis(1-methylethyl)phosphoramidite (9CI)
• D-erythro-Pentitol,1,4-anhydro-5-O-[bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-, 2-cyanoethylbi...
• D-erythro-Pentitol,1,4-anhydro-5-O-[bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-, 2-cyanoethylbis(1-methylethyl)phosphoramidite
• DSPACER CEP
• 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite
• dSPACER
• 2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoraMidite
• 1,4-Anhydro-5-O-[bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-D-erythro-pentitol 2-cyanoethyl bis(1-methylethyl)phosphoramidite
• SCHEMBL6854140
• (2R,3S)-2-((BIS(4-METHOXY PHENYL)(PHENYL)METHOXY)METHYL)-TETRAHYDROFURAN-3-YL 2-CYANOETHYL DIISOPROPYLPHOSPHORAMIDITE
• E10212
• 3-[[(2R,3S)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• 129821-76-7
• CS-0067137
• (2R,3S)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite

• Inchi： 1S/C35H45N2O6P/c1-26(2)37(27(3)4)44(42-23-10-22-36)43-33-21-24-40-34(33)25-41-35(28-11-8-7-9-12-28,29-13-17-31(38-5)18-14-29)30-15-19-32(39-6)20-16-30/h7-9,11-20,26-27,33-34H,10,21,23-25H2,1-6H3/t33-,34+,44?/m0/s1
• InChI Key： XZGSDLJMHWJDHL-JUWSMZLESA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@H]1CCO[C@@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 620.30200
• Monoisotopic Mass: 620.30152416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 16
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• PSA: 96.00000
• LogP: 7.46238

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite

Introduction to 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite (CAS No: 129821-76-7) and Its Applications in Modern Chemical Biology

The compound 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite (CAS No: 129821-76-7) represents a significant advancement in the field of nucleoside chemistry, playing a pivotal role in the synthesis of modified nucleosides and their derivatives. As a specialized phosphoramidite reagent, it is widely utilized in the construction of oligonucleotides, particularly in the development of antisense oligonucleotides (ASOs) and siRNAs. These applications are critical for gene therapy, diagnostics, and the study of gene function, underscoring the importance of this compound in contemporary biochemical research.

The structural uniqueness of 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite lies in its modification at the 5' position with a dimethylthiazole (DMT) group and the 3' position with a cyanoethyl (CE) group. The DMT moiety is known to enhance the stability of nucleic acids by protecting against enzymatic degradation, while the CE group facilitates efficient coupling during oligonucleotide synthesis. This dual modification makes it an invaluable tool for researchers seeking to develop novel nucleic acid-based therapeutics.

In recent years, significant progress has been made in leveraging 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite for the synthesis of modified nucleosides with enhanced pharmacological properties. For instance, studies have demonstrated its effectiveness in creating antisense oligonucleotides that exhibit improved bioavailability and target specificity. These advancements are particularly relevant in the context of RNA interference (RNAi) therapies, where precise targeting is essential for therapeutic efficacy.

Moreover, the compound has found applications in the development of novel antiviral agents. Modifications to nucleoside structures can alter viral replication mechanisms, making them more susceptible to therapeutic intervention. The stability provided by the DMT group ensures that these modified nucleosides remain intact during biological processes, thereby increasing their potential as antiviral candidates. Recent research has highlighted its role in synthesizing nucleoside analogs that inhibit viral polymerases, offering promising avenues for combating emerging infectious diseases.

The use of 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite extends beyond therapeutics into diagnostic applications. Modified nucleosides can be incorporated into probes and sensors for detecting specific RNA sequences associated with diseases. This capability is particularly useful in early disease detection and monitoring treatment responses. The enhanced stability and specificity offered by this compound make it an ideal candidate for developing sensitive diagnostic tools that can identify pathological conditions at molecular levels.

From a synthetic chemistry perspective, 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite exemplifies the sophistication of modern phosphoramidite chemistry. Its design allows for seamless integration into automated oligonucleotide synthesizers, facilitating large-scale production of modified oligonucleotides. This accessibility has democratized the use of modified nucleosides in research settings, enabling faster discovery and development cycles. The compound’s compatibility with various synthetic protocols underscores its versatility and utility across multiple disciplines.

Future directions in research involving 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite are likely to focus on expanding its applications in gene editing technologies such as CRISPR-Cas systems. By incorporating modified nucleosides into guide RNAs (gRNAs), researchers aim to enhance the precision and efficiency of gene editing processes. The stability provided by the DMT group could improve gRNA performance by reducing degradation rates, thereby increasing the success rates of gene editing experiments.

In conclusion, 1',2'-Dideoxy-5'-O-DMT-ribose 3'-CE phosphoramidite (CAS No: 129821-76-7) is a cornerstone compound in nucleoside chemistry with far-reaching implications for therapeutic and diagnostic applications. Its unique structural features make it indispensable for synthesizing stable, targeted nucleic acid-based therapeutics and diagnostics. As research continues to evolve, this compound will undoubtedly play an even more significant role in advancing our understanding and treatment of complex biological systems.